Cas no 4892-02-8 (Methyl 2-Mercaptobenzoate)

Methyl 2-Mercaptobenzoate (CAS 2365-48-2) is a sulfur-containing aromatic ester with the molecular formula C₈H₈O₂S. This compound features a thiol (-SH) group adjacent to an ester functionality, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive thiol group enables participation in nucleophilic substitutions and metal coordination, while the ester moiety allows further derivatization. Methyl 2-Mercaptobenzoate is particularly valued in heterocyclic chemistry for constructing sulfur-containing scaffolds. It exhibits stability under controlled conditions and is soluble in common organic solvents, facilitating handling in laboratory settings. The compound's dual functionality makes it useful for synthesizing agrochemicals, fragrances, and bioactive molecules. Proper storage under inert conditions is recommended to prevent oxidation of the thiol group.
Methyl 2-Mercaptobenzoate structure
Methyl 2-Mercaptobenzoate structure
Product Name:Methyl 2-Mercaptobenzoate
CAS No:4892-02-8
MF:C8H8O2S
MW:168.212921142578
MDL:MFCD00060678
CID:85177
PubChem ID:24861939
Update Time:2025-10-23

Methyl 2-Mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl thiosalicylate
    • Methyl 2-mercaptobenzoate
    • 2-Mercaptobenzoic acid methyl ester
    • methyl 2-sulfanylbenzoate
    • Thiosalicylic Acid Methyl Ester
    • 2-carbomethoxythiophenol
    • BENZOIC ACID, o-MERCAPTO-, METHYL ESTER
    • methyl-2-mercaptobenzoate
    • 2-(Methoxycarbonyl)benzenethiol
    • MFCD00060678
    • 66T62U8QUZ
    • 4-10-00-00280 (Beilstein Handbook Reference)
    • 2-Mercapto- benzoicacid-methylester
    • Methyl thiosalicylate, 97%
    • methyl 2-mercapto-benzoate
    • Methyl o-mercaptobenzoate
    • Methyl-o-mercaptobenzoate
    • SCHEMBL212175
    • AI3-26181
    • EN300-29831
    • Methyl ar-thiosalicylate
    • AKOS009166691
    • Benzoic acid, 2-mercapto-, methyl ester
    • ?Methyl thiosalicylate
    • DS-3262
    • 2-(Methoxycarbonyl)thiophenol
    • CS-W017801
    • BRN 0956859
    • FT-0671950
    • InChI=1/C8H8O2S/c1-10-8(9)6-4-2-3-5-7(6)11/h2-5,11H,1H
    • 2-carbmethoxy thiophenol
    • NSC30156
    • M1881
    • NSC-30156
    • USAF MA-15
    • 4892-02-8
    • WLN: 1SVR
    • 2-mercapto-benzoic acid methyl ester
    • Methyl 2-sulfanylbenzoate #
    • SY025573
    • DTXSID30863468
    • NSC 30156
    • A918287
    • A10543
    • Methyl 2-Mercaptobenzoate
    • MDL: MFCD00060678
    • Inchi: 1S/C8H8O2S/c1-10-8(9)6-4-2-3-5-7(6)11/h2-5,11H,1H3
    • InChI Key: BAQGCWNPCFABAY-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 168.02500
  • Monoisotopic Mass: 168.0245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.223 g/mL at 25 °C(lit.)
  • Boiling Point: 98-100 °C/2 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.591(lit.)
  • PSA: 65.10000
  • LogP: 1.76190
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

Methyl 2-Mercaptobenzoate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H312,H315,H319,H332,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S37/39
  • RTECS:DH3500000
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S36/37/39
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,2-8°C(BD105804)
  • Risk Phrases:R20/21/22; R36/37/38

Methyl 2-Mercaptobenzoate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 2-Mercaptobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
357758-5G
Methyl 2-Mercaptobenzoate
4892-02-8
5g
¥907.28 2023-12-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
357758-25G
Methyl 2-Mercaptobenzoate
4892-02-8
25g
¥2311.19 2023-12-07
TRC
M320710-1g
Methyl 2-Mercaptobenzoate
4892-02-8
1g
$ 64.00 2023-09-07
TRC
M320710-5g
Methyl 2-Mercaptobenzoate
4892-02-8
5g
$ 110.00 2023-09-07
TRC
M320710-10g
Methyl 2-Mercaptobenzoate
4892-02-8
10g
$ 178.00 2023-09-07
TRC
M320710-25g
Methyl 2-Mercaptobenzoate
4892-02-8
25g
$379.00 2023-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R013026-25g
Methyl 2-Mercaptobenzoate
4892-02-8 97%
25g
¥228 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R013026-5g
Methyl 2-Mercaptobenzoate
4892-02-8 97%
5g
¥53 2024-05-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M64470-25g
Methyl 2-Mercaptobenzoate
4892-02-8 97%
25g
¥466.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M64470-5g
Methyl 2-Mercaptobenzoate
4892-02-8 97%
5g
¥117.0 2022-04-27

Methyl 2-Mercaptobenzoate Production Method

Methyl 2-Mercaptobenzoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4892-02-8)METHYL THIOSALICYLATE
Order Number:sfd16661
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4892-02-8)Methyl 2-Mercaptobenzoate
Order Number:A918287
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:05
Price ($):212.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4892-02-8)METHYL THIOSALICYLATE
sfd16661
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:4892-02-8)Methyl 2-Mercaptobenzoate
A918287
Purity:99%
Quantity:100g
Price ($):212.0
Email